4-Hydrazino-2,6-dimethylpyrimidine

Specification

• CAS No.: 14331-56-7
• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• IUPAC Name: (2,6-dimethylpyrimidin-4-yl)hydrazine
• Standard InChI: InChI=1S/C6H10N4/c1-4-3-6(10-7)9-5(2)8-4/h3H,7H2,1-2H3,(H,8,9,10)
• Standard InChI Key: HVAYIAWJHRUOBC-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)C)NN
• Canonical SMILES: CC1=CC(=NC(=N1)C)NN

Introduction

Chemical Identity and Structure

4-Hydrazino-2,6-dimethylpyrimidine is a pyrimidine derivative containing a hydrazine group attached to the pyrimidine ring. Its structure consists of a six-membered heterocyclic ring with nitrogen atoms at positions 1 and 3, methyl groups at positions 2 and 6, and a hydrazino group (-NHNH₂) at position 4.

Basic Identification

The compound is primarily identified through its Chemical Abstracts Service (CAS) registry number and various systematic naming conventions. The IUPAC name for this compound is (2,6-dimethylpyrimidin-4-yl)hydrazine. It possesses the molecular formula C₆H₁₀N₄, indicating six carbon atoms, ten hydrogen atoms, and four nitrogen atoms in its structure.

Chemical Identifiers

Table 1 presents the comprehensive identification parameters for 4-hydrazino-2,6-dimethylpyrimidine:

Identifier Type	Value
CAS Number	14331-56-7
IUPAC Name	(2,6-dimethylpyrimidin-4-yl)hydrazine
Molecular Formula	C₆H₁₀N₄
Molecular Weight (g/mol)	138.174
MDL Number	MFCD00102150
InChI Key	HVAYIAWJHRUOBC-UHFFFAOYSA-N
PubChem CID	736395
SMILES	CC1=CC(=NC(=N1)C)NN
Exact Mass	138.09100

Common Synonyms

• 4-hydrazino-2,6-dimethylpyrimidine

• 4-hydrazinyl-2,6-dimethylpyrimidine

• 2,6-dimethyl-4-hydrazinopyrimidine

• 2,6-dimethylpyrimidin-4-yl hydrazine

• 2,6-dimethyl-pyrimidin-4-yl-hydrazine

• 2,4-dimethyl-6-hydrazinopyrimidine

• 2,6-dimethylpyrimidine-4-ylhydrazine

• 2,6-dimethyl-4-pyrimidinyl hydrazine

• Pyrimidine, 4-hydrazinyl-2,6-dimethyl

Physicochemical Properties

The physicochemical properties of 4-hydrazino-2,6-dimethylpyrimidine are essential for understanding its behavior in various chemical environments and its potential applications in research and development.

Physical Properties

Table 2 summarizes the key physical properties of 4-hydrazino-2,6-dimethylpyrimidine:

Property	Value
Density	1.2 g/cm³
Melting Point	182-184°C
Boiling Point	282.4°C at 760 mmHg
Flash Point	124.6°C
Index of Refraction	1.524
Vapor Pressure	0.0707 mmHg at 25°C
Polar Surface Area (PSA)	63.83000
LogP	1.15230

The compound's relatively high melting and boiling points are characteristic of heterocyclic compounds with hydrogen bonding capabilities. The LogP value of approximately 1.15 indicates moderate lipophilicity, suggesting a balance between hydrophilic and hydrophobic properties that can be advantageous for certain pharmaceutical applications.

Chemical Reactivity

The hydrazino group (-NHNH₂) at the 4-position of the pyrimidine ring is the primary reactive center of this molecule. Hydrazine derivatives are known for their nucleophilicity and ability to participate in various condensation reactions, particularly with carbonyl compounds to form hydrazones. The presence of this functional group makes 4-hydrazino-2,6-dimethylpyrimidine valuable as a building block in organic synthesis.

Exposure Route	First Aid Measure
Eye Contact	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.
Ingestion	Wash mouth out with water and seek medical attention.
Inhalation	Remove to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek medical attention.

Fire Fighting Measures

In case of fire involving 4-hydrazino-2,6-dimethylpyrimidine, standard firefighting procedures should be followed. Firefighters should wear self-contained breathing apparatus and full protective gear. Water spray, dry chemical agents, and other standard extinguishing media can be used to combat fires involving this compound.

Parameter	Specification
CAS Min %	94.5
CAS Max %	100.0
Assay Percent Range	95%
Common Packaging	Amber Glass Bottle
Common Quantities	250 mg, 1 g

Research Applications

Although the search results provide limited information on specific applications, there is evidence that 4-hydrazino-2,6-dimethylpyrimidine has been used in pharmaceutical research. One notable application appears to be in the development of bradykinin B1 receptor antagonists, as indicated by patent literature. In this context, the compound was used as a reagent in coupling reactions to develop potential therapeutic agents for inflammatory diseases.

The presence of a hydrazino group makes this compound potentially useful in various synthetic pathways, particularly for constructing more complex heterocyclic systems with potential biological activity. Hydrazine derivatives are commonly employed in medicinal chemistry for the synthesis of diverse compound libraries.